methyl 4-((2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)methyl)benzoate

• IUPAC Name: methyl 4-[[2-(5-butyl-1,3,4-oxadiazol-2-yl)indol-1-yl]methyl]benzoate
• InChI: InChI=1S/C23H23N3O3/c1-3-4-9-21-24-25-22(29-21)20-14-18-7-5-6-8-19(18)26(20)15-16-10-12-17(13-11-16)23(27)28-2/h5-8,10-14H,3-4,9,15H2,1-2H3
• InChI Key: SLDDBUIGZASZMY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol

Description

Methyl 4-((2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)methyl)benzoate, also known as MBI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research.

Scientific Research Applications

Synthesis and Mesomorphic Behavior

A study focused on the synthesis of 1,3,4-oxadiazole derivatives, which are structurally related to the compound . These derivatives, including methyl 4-(4-(5-(4-(alkoxy)phenyl)-1,3,4-oxadiazol-2-yl)phenylethynyl)benzoate, were synthesized and characterized to explore their phase behaviors. The compounds exhibited different mesophases, such as nematic and smectic A mesophases, depending on their structural variations. This research highlights the potential of oxadiazole derivatives in materials science, particularly in the development of liquid crystals with specific mesomorphic properties (Han et al., 2010).

Chemosensors

Another study reported the synthesis of novel anion sensors, including methyl 4-(5-(5-chloro-2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl) benzoate, which share a similar core structure with the compound of interest. These molecules demonstrated selective and colorimetric sensing abilities for fluoride ions, showcasing their potential as chemosensors. The presence of oxadiazole and phenolic hydroxyl groups in these compounds contributed to their sensing capabilities, suggesting the utility of such structures in developing new sensory materials (Ma et al., 2013).

Structural Characterization and Potential Applications

Structural characterization of oxadiazole derivatives, like methyl 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]benzoate, has been performed to understand their potential as spacers in the synthesis of angiotensin receptor antagonists. These compounds were analyzed using X-ray crystallography, revealing significant π–π interactions and C–H⋯O interactions in their crystal packing. Such detailed structural insights are crucial for designing new pharmaceutical agents targeting specific receptors (Meyer et al., 2003).